![molecular formula C8H5FO2 B1316522 5-fluorobenzofuran-3(2H)-one CAS No. 60770-49-2](/img/structure/B1316522.png)
5-fluorobenzofuran-3(2H)-one
Overview
Description
5-Fluorobenzofuran-3(2H)-one is a heterocyclic organic compound with the molecular formula C8H5FO2 . It has a molecular weight of 152.12 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H5FO2/c9-5-1-2-8-6 (3-5)7 (10)4-11-8/h1-4,10H . The key for this compound is AVEDWWOETFRMOC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 152.12 .Scientific Research Applications
Reactivity and Stereoselectivity in Diels–Alder Reactions
5-Fluorobenzofuran-3(2H)-one and its fluorinated derivatives have been studied for their reactivity in Diels–Alder reactions. These compounds show varied reactivity, regioselectivity, and diastereoselectivity in [4+2] cycloadditions, which are influenced by factors like the number of fluorine atoms and alkyl substituents. Such reactions have implications in synthetic organic chemistry (Hajduch et al., 2007).
Synthesis and Characterization of Derivatives
The compound has been used in the synthesis of new molecules like 2-(5-fluorouracil-1-yl-acetamido) acetic acid. This process involves liquid coupling reactions and the structures are confirmed using various spectroscopic techniques. These synthetic pathways are significant in developing new pharmaceutical compounds (Xiong Jing, 2010).
Antimicrobial Agent Design
5-Fluorouracil-derived benzimidazoles, which include this compound derivatives, have been synthesized and evaluated as antimicrobial agents. These compounds have shown potential against various bacterial and fungal strains, indicating their utility in developing new antimicrobial therapies (Fang et al., 2016).
Drug Stability and Cocrystals Formation
The compound has been studied in the context of drug stability, particularly in the formation of cocrystals/salts with other substances. This research is focused on improving the stability of drugs like flucytosine, a notable antifungal medication. The study of these cocrystals under varying humidity conditions provides insights into drug formulation and storage (Nechipadappu et al., 2018).
Guanine-Mimetic Library Synthesis
5-Fluoro-2-nitrobenzoic acid, a related compound to this compound, has been synthesized and utilized in the development of a guanine-mimetic library. This library is crucial for biological and medicinal chemistry research, offering insights into nucleotide interactions and drug design (Miller & Mitchison, 2004).
Antitumor Activity in Benzothiazoles
The synthesis of fluorinated benzothiazoles, including compounds related to this compound, has been explored for their potential antitumor properties. These compounds exhibit significant cytotoxicity against certain human breast cell lines, highlighting their potential in cancer research and therapy (Hutchinson et al., 2001).
Mechanisms of Action in Cancer Treatment
Studies on 5-fluorouracil, a compound closely related to this compound, have provided insights into its mechanisms of action in cancer treatment. Understanding these mechanisms helps in developing strategies to enhance its anticancer activity and overcome drug resistance (Longley et al., 2003).
Ligand-Receptor Interaction Studies
Fluorescence correlation spectroscopy has been used to study the binding constants and stoichiometry of receptor-ligand interactions, involving compounds related to this compound. Such studies are essential in understanding molecular interactions in pharmacology and drug design (Wohland et al., 1999).
Anticancer Drug Formulation
Research on novel oral anticancer drugs like S-1, involving fluorinated compounds similar to this compound, has shown promise in treating advanced gastric cancer. This highlights the role of fluorinated compounds in developing effective cancer therapies (Sakata et al., 1998).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302+H312+H332-H315-H319-H335 . Precautionary statements include P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312-P304+P340+P312-P305+P351+P338-P332+P313-P337+P313-P362-P363-P403+P233-P405-P501 .
Future Directions
Benzofuran compounds, including 5-fluorobenzofuran-3(2H)-one, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications as drugs . Future research may focus on the development of novel methods for constructing benzofuran rings and exploring the diverse pharmacological activities of these compounds .
properties
IUPAC Name |
5-fluoro-1-benzofuran-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FO2/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOFLDWWKVCKMDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C2=C(O1)C=CC(=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70515171 | |
Record name | 5-Fluoro-1-benzofuran-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70515171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60770-49-2 | |
Record name | 5-Fluoro-1-benzofuran-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70515171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the advantages of using a small molecule like 5-fluorobenzofuran-3(2H)-one as a fluorescent probe scaffold compared to larger molecules?
A1: The paper highlights that traditional fluorescent probes often rely on large, complex molecules. Using a smaller scaffold like this compound offers several advantages:
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